N-[1-(1-adamantyl)-2-amino-2-oxoethyl]-4-methylbenzamide

• IUPAC Name: N-[1-(1-adamantyl)-2-amino-2-oxoethyl]-4-methylbenzamide
• InChI: InChI=1S/C20H26N2O2/c1-12-2-4-16(5-3-12)19(24)22-17(18(21)23)20-9-13-6-14(10-20)8-15(7-13)11-20/h2-5,13-15,17H,6-11H2,1H3,(H2,21,23)(H,22,24)
• InChI Key: RVXTZIYTPFSFIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(C(=O)N)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

N-[1-(1-adamantyl)-2-amino-2-oxoethyl]-4-methylbenzamide, commonly known as AOA, is a potent inhibitor of the enzyme N-myristoyltransferase (NMT). NMT is a vital enzyme that plays a crucial role in the post-translational modification of proteins, making AOA an essential chemical compound in scientific research.

Mechanism of Action

AOA inhibits the enzyme N-[1-(1-adamantyl)-2-amino-2-oxoethyl]-4-methylbenzamide by binding to the active site of the enzyme, preventing the transfer of myristic acid to the N-terminal glycine of proteins. This post-translational modification is essential for the proper localization and function of many proteins, making N-[1-(1-adamantyl)-2-amino-2-oxoethyl]-4-methylbenzamide inhibition a potential therapeutic target for various diseases.
Biochemical and Physiological Effects:
The inhibition of N-[1-(1-adamantyl)-2-amino-2-oxoethyl]-4-methylbenzamide by AOA has shown various biochemical and physiological effects. In cancer cells, AOA has been found to induce apoptosis and cell cycle arrest, leading to the inhibition of cell growth. In infectious diseases, AOA has been shown to reduce viral replication and infectivity. In neurological disorders, AOA has been found to reduce the formation of amyloid-beta plaques, which are associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

AOA has several advantages for lab experiments, including its high potency and selectivity for N-[1-(1-adamantyl)-2-amino-2-oxoethyl]-4-methylbenzamide inhibition. However, AOA has limitations in terms of its stability and solubility, making it challenging to work with in some experimental conditions.

Future Directions

There are several future directions for the use of AOA in scientific research. One direction is the development of AOA analogs with improved stability and solubility. Another direction is the study of AOA in combination with other therapies for cancer, infectious diseases, and neurological disorders. Additionally, the use of AOA in other areas of research, such as immunology and metabolism, could provide new insights into the role of N-[1-(1-adamantyl)-2-amino-2-oxoethyl]-4-methylbenzamide in various biological processes.

Scientific Research Applications

AOA has been used in various scientific research studies, including cancer research, infectious diseases, and neurological disorders. The inhibition of N-[1-(1-adamantyl)-2-amino-2-oxoethyl]-4-methylbenzamide by AOA has shown promising results in reducing the growth of cancer cells, particularly in breast cancer and melanoma. In infectious diseases, AOA has been found to inhibit the replication of viruses such as dengue and hepatitis C. In neurological disorders, AOA has been studied for its potential in treating Alzheimer's disease and Parkinson's disease.